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Compound of Interest

Compound Name: L-ORNITHINE:HCL (13C5)

Cat. No.: B1579835

Get Quote

Executive Safety Summary
Immediate Action Status:NON-RADIOACTIVE / LOW HAZARD

L-Ornithine:HCl (13C5) is a stable isotope-labeled amino acid derivative.[1] Unlike Carbon-14

(

), Carbon-13 (

) is a non-radioactive, stable isotope.[1] Therefore, radioactive waste protocols do NOT apply.

However, as a chemical reagent, it must not be treated as general refuse.[2] The presence of

the Hydrochloride (HCl) salt and the specific purity requirements of laboratory reagents dictate

that it be managed through a chemical waste stream to maintain Good Laboratory Practice

(GLP) and environmental compliance.
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Parameter Specification

Chemical Name
L-Ornithine Hydrochloride (

)

Radioactivity None (Stable Isotope)

RCRA Status (USA) Non-Hazardous (Not P-listed or U-listed)

Primary Hazard Low (Potential Eye/Skin Irritant - Cat 2A)

Waste Stream Non-Hazardous Organic Solid / Aqueous

Hazard Assessment & Causality
To ensure your team understands why we follow these steps, we must analyze the chemical

properties that dictate the disposal method.

2.1. The Isotope Factor (

vs.

)
There is no chemical difference in toxicity between standard L-Ornithine and its

-labeled counterpart. The body and the environment process them identically.

Operational Insight: The primary risk with

reagents is inventory confusion. If a safety officer scans a container labeled "Isotope" without
verifying it is "Stable," they may unnecessarily trigger a radiation safety audit.

Protocol: Always clearly mark waste tags as "Stable Isotope - Non-Radioactive."

2.2. Chemical Toxicity (The HCl Salt)
L-Ornithine is a non-proteinogenic amino acid involved in the urea cycle. It is generally non-

toxic. However, the hydrochloride salt form is acidic and can cause mild irritation to eyes and

mucous membranes [1].
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Self-Validating Step: Check the pH of any aqueous waste solution containing high

concentrations of the compound. If pH < 2, it technically becomes "Corrosive Waste" (D002)

under RCRA, even if the amino acid is harmless [2].

Detailed Disposal Protocols
Workflow 1: Solid Reagent Disposal
Use this for expired shelf stock, spill cleanup residues, or gross weighing errors.[1]

Segregation: Do not mix with oxidizers or reactive metals.

Container: Use a wide-mouth High-Density Polyethylene (HDPE) drum or jar.

Labeling: Affix a hazardous waste tag.

Constituents: "L-Ornithine HCl (13C5) - 99%"[1][3]

Hazard Checkbox: "Irritant" (if applicable) or "Non-Hazardous."

Disposal Action: Transfer to your facility's Environmental Health & Safety (EHS) team for

incineration or landfilling as non-hazardous chemical waste.

Workflow 2: Aqueous Solution Disposal
Use this for experimental buffers, cell culture media, or reaction byproducts.[1]

Critical Decision:Can this go down the drain? While L-Ornithine is biodegradable, many

institutional permits strictly forbid pouring any synthesized chemical reagent down the sink to

prevent "dilution as the solution to pollution."

Preferred Method: Collect in a "Non-Hazardous Aqueous Waste" carboy.

Conditional Method: Sanitary sewer disposal is only acceptable if:

The concentration is negligible (<1%).

The solution pH is between 5.5 and 9.0.

Explicit written approval exists from your facility's EHS officer.
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The "Empty Container" Protocol (RCRA Compliance)
The most common violation in labs is the improper disposal of the expensive glass vials used

for stable isotopes. Under US EPA regulations (40 CFR § 261.7), a container is only "empty" if

specific steps are taken [3].

Triple Rinse Procedure[4][5][6][7]
Solvent Selection: Since L-Ornithine HCl is highly water-soluble, use Deionized Water.

Volume: Fill the vial 10-20% full.

Agitation: Cap and shake vigorously for 10 seconds.

Decant: Pour the rinsate into your Aqueous Waste container (do not pour down the drain

unless authorized).

Repeat: Perform this cycle three times.

Defacement: You must cross out or remove the label.[8] This prevents the glass from being

mistaken for hazardous waste in the trash.

Final Step: Recycle the glass or place it in a "Broken Glass/Sharps" bin.

Visualized Workflows
Figure 1: Waste Stream Decision Matrix
This logic gate ensures you select the correct waste stream based on the physical state and

mixture components.
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Caption: Decision logic for segregating L-Ornithine:HCl waste streams based on physical state

and solvent contaminants.

Figure 2: RCRA Triple Rinse Workflow
Follow this strictly to declassify empty vials from "Hazardous Waste" to "Glass Recycling."
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Caption: Step-by-step triple rinse procedure required to render chemical containers legally

"empty" (RCRA 40 CFR 261.7).

Documentation & Inventory Management
Because 13C-labeled compounds are high-value assets (often 100x the cost of unlabeled

counterparts), disposal is also a financial event.

Inventory Log: Deduct the disposed mass from your Laboratory Information Management

System (LIMS).

Cost Tracking: If disposing of significant unused quantities, log the reason (e.g.,

"Degradation due to moisture") to improve future purchasing logic. L-Ornithine HCl is

hygroscopic; improper storage often leads to unnecessary waste [4].

Waste Tagging:

Correct: "L-Ornithine HCl (Stable Isotope)"

Incorrect: "Isotope Waste" (This implies radioactivity and triggers expensive, unnecessary

protocols).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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